N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine

• IUPAC Name: N-benzyl-N-(2-phenylethyl)-1-propylpiperidin-4-amine
• InChI: InChI=1S/C23H32N2/c1-2-16-24-17-14-23(15-18-24)25(20-22-11-7-4-8-12-22)19-13-21-9-5-3-6-10-21/h3-12,23H,2,13-20H2,1H3
• InChI Key: NMRZQUUJBDMTEU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N(CCC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C23H32N2
• Molecular Weight: 336.5 g/mol
• Solubility: 32.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine, also known as BPAP, is a synthetic compound that belongs to the family of piperidine derivatives. BPAP was first synthesized in 1993 by a group of researchers at Tohoku University in Japan. Since then, it has been studied extensively for its potential use in treating a range of neurological and psychiatric disorders.

Mechanism of Action

The exact mechanism of action of N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine is not fully understood. However, it is believed to work by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters play a key role in regulating mood, motivation, and cognitive function.
Biochemical and Physiological Effects:
N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which can lead to improved mood and cognitive function. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine has a number of advantages for use in lab experiments. It is relatively easy to synthesize and can be produced in large quantities. It has also been shown to have a high degree of selectivity for dopamine and norepinephrine receptors, which can make it useful for studying the effects of these neurotransmitters on brain function.
One limitation of N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine is that it has not yet been extensively studied in humans. While it has shown promise in animal studies, more research is needed to determine its safety and efficacy in humans.

Future Directions

There are a number of potential future directions for research on N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine. One area of research could be to further explore its potential use in treating depression and anxiety. Another area of research could be to investigate its potential use in enhancing cognitive function and memory.
Additionally, more research is needed to determine the safety and efficacy of N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine in humans. Clinical trials will be needed to determine the optimal dosage and dosing schedule for N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine, as well as to identify any potential side effects or interactions with other medications.
Overall, N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine shows promise as a potential treatment for a range of neurological and psychiatric disorders. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 1-phenyl-2-propanone with benzylamine to form N-benzyl-N-(1-phenyl-2-propyl) amine. This intermediate product is then reacted with 4-piperidone hydrochloride to form N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine.

Scientific Research Applications

N-benzyl-N-(2-phenylethyl)-1-propyl-4-piperidinamine has been studied for its potential use in treating a range of neurological and psychiatric disorders, including depression, anxiety, and Parkinson's disease. It has also been studied for its potential use in enhancing cognitive function and memory.